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Compound of Interest

Compound Name: GB-110 hydrochloride

Cat. No.: B8087040 Get Quote

Essential Safety and Handling Guide for GB-110
Hydrochloride
For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling, use, and

disposal of GB-110 hydrochloride, a potent and orally active nonpeptidic protease-activated

receptor 2 (PAR2) agonist. All personnel must review this information before working with this

compound to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling GB-110 hydrochloride. The

following table summarizes the required equipment.
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Category Required PPE Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn. Always

inspect gloves for integrity

before use.

Eye Protection Safety glasses or goggles

Must be worn at all times in the

laboratory where GB-110

hydrochloride is handled.

Body Protection Laboratory coat

A full-length lab coat is

required to protect against skin

contact.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of any dust or

aerosols.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to maintain the integrity of GB-110
hydrochloride and the safety of laboratory personnel.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly sealed when not in use.

Preparation and Use:
All handling of solid GB-110 hydrochloride that may generate dust must be performed

within a certified chemical fume hood.
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For creating solutions, add the solvent to the solid slowly to avoid splashing.

Ensure all equipment, including balances, spatulas, and glassware, is clean and dry before

use.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid

procedures outlined below.

Disposal Plan
Proper disposal of GB-110 hydrochloride and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
Solid Waste: Unused or expired GB-110 hydrochloride, as well as any grossly

contaminated items (e.g., weigh boats, paper towels), should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing GB-110 hydrochloride should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not mix with other

solvent waste streams unless explicitly permitted by your institution's environmental health

and safety (EHS) office.

Sharps: Any sharps contaminated with GB-110 hydrochloride must be disposed of in a

designated sharps container.

Disposal Procedure:
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("GB-110 hydrochloride"), and the associated hazards.

Follow your institution's specific procedures for the pickup and disposal of chemical waste.

Contact your EHS office for guidance.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving GB-110
hydrochloride.

Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. For large spills, contact your

institution's EHS office immediately.

Logical Workflow for Handling GB-110
Hydrochloride
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of GB-110 hydrochloride.
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Workflow for Handling GB-110 Hydrochloride
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Caption: Logical workflow for the safe handling and disposal of GB-110 hydrochloride.
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To cite this document: BenchChem. [Personal protective equipment for handling GB-110
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8087040#personal-protective-equipment-for-
handling-gb-110-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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